Piperidines
Piperidines are a class of heterocyclic compounds characterized by a six-membered ring containing one nitrogen atom. These molecules exhibit a wide range of biological activities and are of significant interest in pharmaceutical and chemical research due to their potential as drug leads and functional materials. Piperidines can be found in various natural products, such as alkaloids from plants, and are also synthesized for use in organic synthesis, polymer science, and material engineering.
Structurally, piperidine features a nitrogen atom adjacent to three carbon atoms within the ring, creating a cyclic amine. This basic structure allows for diverse functionalization, making piperidines versatile building blocks for synthesizing complex molecules. They are commonly used as precursors in the preparation of other heterocycles and pharmaceuticals due to their unique reactivity.
In drug development, piperidines often act as scaffolds that can be easily modified to enhance their potency, selectivity, or pharmacokinetic properties. For instance, they have been utilized in the design of antihistamines, antipsychotics, and analgesics. Additionally, certain piperidine derivatives possess antimicrobial, antioxidant, and anti-inflammatory activities, making them valuable candidates for further biological evaluation.
Overall, piperidines represent a chemically rich family with broad applications across multiple scientific fields, driven by their structural diversity and functional reactivity.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
4-ethynyl-2,2,6,6-tetramethylpiperidin-4-ol | 53654-26-5 | C11H19NO |
![]() |
1-Methylpiperidine-2-carbothioamide | 1339647-78-7 | C7H14N2S |
![]() |
N-methyl-n-piperidin-3-ylmethyl-acetamide | 91086-13-4 | C9H18N2O |
![]() |
4-Piperidinecarbonitrile, 4-(hydroxymethyl)-, hydrochloride (1:1) | 1345728-51-9 | C7H13ClN2O |
![]() |
tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride | 1416450-55-9 | C10H21ClN2O2 |
![]() |
N-[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-N-cyclopropyl-acetamide | 1353955-77-7 | C13H25N3O |
![]() |
n-(2,2,6,6-Tetramethylpiperidin-4-yl)acrylamide | 31582-37-3 | C12H22N2O |
![]() |
1-(1-methylpiperidin-4-yl)methylcyclopropan-1-amine | 1535972-83-8 | C10H20N2 |
![]() |
rac-(2R,6R)-6-methylpiperidin-2-ylmethanol, cis | 38299-74-0 | C7H15NO |
![]() |
Decahydroisoquinoline | 6329-61-9 | C9H17N |
Related Literature
-
Thu Anh Nguyen,Anh Nguyen Kim Do,Tien Nu Hoang Lo,Khuong Quoc Vo RSC Adv., 2022,12, 34831-34842
-
Yu Zhang,Zehong Chen,Zi Huang,Zhijing Wu,Jingya Xu,Kaiping Wang Food Funct., 2019,10, 6720-6731
-
Jie Zhang,Fuyan Han,Yanan Han,Zhenxia Chen,Xigeng Zhou Dalton Trans., 2009, 1806-1811
-
Yong Guo,Xusheng Wang,Xiaojing Liang,Xia Liu RSC Adv., 2014,4, 37381-37388
-
Nan Cheng,Haixia Li,Junpeng Luo RSC Adv., 2017,7, 53087-53096
-
J. Kozuch,N. Petrusch,U. Gernert,I. M. Weidinger Phys. Chem. Chem. Phys., 2015,17, 21220-21225
-
Shuxin Wang Nanoscale, 2021,13, 7694-7699
-
Xu Wang,Qi Wei,Xianyuan Jiang,Fei Wang,Kaimin Xu,Jianxi Ke,Qiong Zhang,Qian Gao,Youqi Ke,Yi-Tao Long,Zhijun Ning J. Mater. Chem. A, 2018,6, 11670-11675
-
Jörg Opitz-Coutureau,André Fielicke,Bernhard Kaiser,Klaus Rademann Phys. Chem. Chem. Phys., 2001,3, 3034-3041
-
Dianyong Tang,Jin Zhang RSC Adv., 2013,3, 15225-15236
Recommended suppliers
-
Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5